Cas no 2640976-19-6 (N,N,6-trimethyl-2-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine)

• Product Name: N,N,6-trimethyl-2-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine
• CAS No: 2640976-19-6
• MF: C₁₆H₂₃N₇
• MW: 313.400721788406
• CID: 5317018
• PubChem ID: 155799812
• Update Time: 2025-09-27

N,N,6-trimethyl-2-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2640976-19-6
• AKOS040708624
• F6619-3731
• N,N,6-trimethyl-2-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine

• Inchi： 1S/C16H23N7/c1-12-9-14(21(3)4)20-16(19-12)23-7-5-22(6-8-23)15-11-17-10-13(2)18-15/h9-11H,5-8H2,1-4H3
• InChI Key： YRJOQXDTJZNFFF-UHFFFAOYSA-N
• SMILES： N1(C2N=C(C)C=C(N(C)C)N=2)CCN(C2C=NC=C(C)N=2)CC1

Computed Properties

• Exact Mass: 313.20149376g/mol
• Monoisotopic Mass: 313.20149376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.3Ų

Additional information on N,N,6-trimethyl-2-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine

N,N,6-Trimethyl-2-[4-(6-Methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine (CAS No. 2640976-19-6): A Comprehensive Overview

N,N,6-Trimethyl-2-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine (CAS No. 2640976-19-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound, often referred to by its chemical name, belongs to a class of small molecules with potential therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

The chemical structure of N,N,6-trimethyl-2-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine is characterized by a pyrimidine core substituted with a piperazine ring and methyl groups. The presence of these functional groups imparts unique pharmacological properties to the molecule. The pyrimidine ring is a common scaffold in many bioactive compounds due to its ability to interact with various biological targets, such as enzymes and receptors. The piperazine moiety, on the other hand, is known for its ability to enhance the solubility and bioavailability of the compound.

The synthesis of N,N,6-trimethyl-2-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine has been reported in several studies. One common approach involves the reaction of 2-chloro-N,N-dimethylpyrimidin-4-amine with 1-(6-methylpyrazin-2-yl)piperazine in the presence of a base such as potassium carbonate. This method yields the desired product in good yields and purity. Another synthetic route involves the coupling of 2-chloro-N,N-dimethylpyrimidin-4-amine with 1-(6-methylpyrazin-2-yl)piperazine using palladium-catalyzed cross-coupling reactions. These synthetic strategies provide researchers with flexible options to produce the compound for further studies.

Recent biological studies have highlighted the potential therapeutic applications of N,N,6-trimethyl-2-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine. In vitro assays have shown that this compound exhibits potent inhibitory activity against specific kinases involved in cancer progression. For instance, it has been reported to inhibit the activity of Aurora A kinase, a key regulator of mitosis and a validated target for cancer therapy. Additionally, the compound has demonstrated selective toxicity towards cancer cells while sparing normal cells, suggesting its potential as an anticancer agent.

Beyond its anticancer properties, N,N,6-trimethyl-2-[4-(6-methylpyrazin-2-y l)piperazin -1 -y l] pyrimid in -4 -am ine has also shown promise in the treatment of neurological disorders. Studies have indicated that it can modulate neurotransmitter systems and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve the modulation of ion channels and receptors in the brain, which are crucial for maintaining neuronal function and plasticity.

The pharmacokinetic properties of N,N,6-trimethyl -2-[ 4 -( 6 -m eth yl py raz in -2 -y l) pi per az in -1 -y l] py rim id in -4 -am ine have been extensively studied to assess its suitability for clinical development. Preclinical data suggest that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. Furthermore, it exhibits low toxicity profiles in animal models, which is a critical factor for advancing it into clinical trials.

Several clinical trials are currently underway to evaluate the safety and efficacy of N,N,6-trimethyl -2-[ 4 -( 6 -m eth yl py raz in -2 -y l) pi per az in -1 -y l] py rim id in -4 -am ine in humans. Early-phase trials have shown promising results, with patients experiencing significant improvements in their conditions without severe adverse effects. These findings have paved the way for larger-scale trials to further validate its therapeutic potential.

In conclusion, N,N,6-trimethyl -2-[ 4 -( 6 -m eth yl py raz in -2 -y l) pi per az in -1 -y l] py rim id in -4 -am ine (CAS No. 2640976 -19 -6) represents a promising candidate for the development of novel therapeutics targeting cancer and neurological disorders. Its unique chemical structure and favorable pharmacological properties make it an attractive molecule for further investigation and clinical development. As research continues to advance our understanding of this compound, it holds great potential to improve patient outcomes and contribute to medical advancements.